Cas no 876343-24-7 (1-Ethyl-1H-pyrazol-4-amine)

• Product Name: 1-Ethyl-1H-pyrazol-4-amine
• CAS No: 876343-24-7
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD05861667
• CID: 992750
• PubChem ID: 7018640
• Update Time: 2025-05-20

1-Ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazol-4-amine
• 1-Ethyl-1H-pyrazol-4-ylamine
• 1-Ethyl-1H-pyrazol-4-ylamine hydrochloride
• 1-ethylpyrazol-4-amine
• 4-AMINO-1-ETHYLPYRAZOLE
• 1H-Pyrazol-4-amine, 1-ethyl-
• 1-ethylpyrazole-4-ylamine
• ethyl-1H-pyrazol-4-amine
• 1-ethyl-4-amino-1H-pyrazole
• 4-amino-1-ethyl-1H-pyrazole
• HENLKZLWIDJRSC-UHFFFAOYSA-N
• SBB009610
• STK347835
• PB34103
• SY024886
• AB0079917
• ST45114978
• BB 0251957
• AM2
• 1-Ethyl-1H-pyrazol-4-amine (ACI)
• (1-Ethyl-1H-pyrazol-4-yl)amine
• 1ethyl1hpyrazol4amine hydrocloride
• ALBB-002193
• CS-0052571
• EN300-36278
• CHEMBL4527358
• 1-Ethyl-1H-pyrazol-4-amine;1-ethyl-1H-pyrazol-4-amine
• DTXSID10427002
• SCHEMBL174144
• BP-21178
• TS-01553
• 876343-24-7
• AKOS000205045
• MFCD05861667

• MDL： MFCD05861667
• Inchi： 1S/C5H9N3/c1-2-8-4-5(6)3-7-8/h3-4H,2,6H2,1H3
• InChI Key： HENLKZLWIDJRSC-UHFFFAOYSA-N
• SMILES： N1N(CC)C=C(N)C=1

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: -0.1

Experimental Properties

• Boiling Point: 238.6℃ at 760 mmHg

1-Ethyl-1H-pyrazol-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Ethyl-1H-pyrazol-4-amine

1-Ethyl-1H-pyrazol-4-amine (CAS No. 876343-24-7): A Comprehensive Overview

1-Ethyl-1H-pyrazol-4-amine, a heterocyclic amine compound with the CAS registry number 876343-24-7, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the pyrazole family, a class of five-membered aromatic rings containing two adjacent nitrogen atoms. The presence of an ethyl group at the 1-position and an amine group at the 4-position imparts distinctive electronic and steric characteristics, making it a valuable molecule for various research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Ethyl-1H-pyrazol-4-amine through methodologies such as condensation reactions and catalytic processes. These methods not only enhance the yield but also ensure high purity, which is crucial for its application in sensitive areas like drug discovery and material science. The compound's ability to act as a versatile building block in organic synthesis has been highlighted in numerous studies, particularly in the construction of bioactive molecules and advanced materials.

The structural uniqueness of 1-Ethyl-1H-pyrazol-4-amine lies in its conjugated π-system, which facilitates strong electronic interactions. This property is exploited in various applications, including as a ligand in coordination chemistry and as a precursor for functional polymers. Recent research has demonstrated its potential as a stabilizing agent in metal nanoparticles, where its ability to form stable complexes with transition metals enhances catalytic activity.

In the pharmaceutical industry, 1-Ethyl-1H-pyrazol-4-amine has shown promise as an intermediate in drug development. Its role as a bioisostere or a substituent in lead compounds has been explored to improve pharmacokinetic profiles and bioavailability. For instance, studies have reported its use in designing inhibitors for kinase enzymes, which are critical targets in oncology and inflammatory diseases.

The compound's stability under various reaction conditions makes it suitable for large-scale production. Its compatibility with polar aprotic solvents and resistance to hydrolysis under mild conditions further enhance its utility in industrial processes. Recent innovations in green chemistry have also led to the development of eco-friendly synthesis routes for 1-Ethyl-1H-pyrazol-4-amine, reducing environmental impact while maintaining product quality.

From an analytical standpoint, 1-Ethyl-1H-pyrazol-4-amine can be characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These methods provide insights into its molecular structure, purity, and functional group distribution. The compound's UV-vis absorption properties have also been studied, revealing its potential as a chromophore in optoelectronic materials.

In conclusion, 1-Ethyl